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Compound of Interest

Compound Name: Caviton
CAS No.: 154281-09-1
Cat. No.: B1179058
Get Quote
. J

For laboratory professionals engaged in drug development and scientific research, ensuring a
safe handling and disposal protocol for all materials is paramount. This guide provides
essential, step-by-step safety and logistical information for the proper management of Caviton,
a temporary filling material. Adherence to these procedures will help safeguard personnel and
the environment.

Personal Protective Equipment (PPE)

When working with Caviton, the use of appropriate personal protective equipment is the first
line of defense against potential exposure. The following PPE is mandatory:

o Eye Protection: Tightly sealed goggles or a face shield must be worn to protect against
accidental splashes, which could cause serious eye damage.[1][2][3]

o Hand Protection: Protective gloves are required to prevent skin contact.[1]

e Laboratory Coat: A standard laboratory coat should be worn to protect street clothing from
contamination.
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Under normal handling conditions, respiratory protection is not required.[1]

Operational Plan: A Step-by-Step Protocol for Safe
Handling

A systematic approach to handling Caviton will minimize risks and ensure a safe laboratory
environment.

» Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all
necessary materials, including Caviton, application instruments, and waste containers,
readily accessible.

» Dispensing:
o Dry the prepared area with a small cotton pellet.

o Using a suitable instrument, transfer the required amount of Caviton to the application
site.

» Application: Form the desired contour. For occlusal Class | cavities, the patient may bite
down on the surface to aid in shaping.

o Setting: The material will harden in approximately 30 minutes by absorbing moisture. It is
recommended to avoid pressure or abrasion on the material for at least one hour.

e Post-Application:

o Immediately close the Caviton container to prevent the material from drying out and to
avoid contamination.[4]

o Do not mix or contaminate Caviton with any other material.[4]

Exposure Limits

The primary component of potential concern for occupational exposure in Caviton is Zinc
Oxide. Adherence to the established exposure limits is crucial for personnel safety.
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Exposure Limit L.
Exposure Limit

Component Regulatory Body (Respirable
. (Total Dust)
Fraction)
Zinc Oxide OSHA PEL 5 mg/m3 TWA 15 mg/m3 TWA

2 mg/m3 (TWA), 10
mg/m3 (STEL)

Zinc Oxide ACGIH TLV

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit[1]

Emergency Procedures: First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is critical.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek immediate medical attention.[1][2][3]

» Skin Contact: Remove any contaminated clothing. Wash the affected skin with soap and
plenty of water. If irritation persists, consult a doctor.[1][2][3]

« Ingestion: Do not induce vomiting. Rinse the mouth with water and drink plenty of water. If
symptoms persist, seek medical attention.[1][2]

 Inhalation: Move the individual to fresh air. If the person is not breathing, provide artificial
respiration. If symptoms persist, consult a doctor.[1][2][3]

Disposal Plan: Environmental Responsibility

Caviton is classified as very toxic to aquatic life with long-lasting effects.[1][2][5] Therefore,
proper disposal is essential to prevent environmental contamination.

o Waste Collection: All materials contaminated with Caviton, including used applicators,
gloves, and excess material, should be collected in a designated and clearly labeled
chemical waste container.

o Disposal Method: Dispose of the contents and the container at an approved waste disposal
facility.[1] Do not allow the product to enter sewage systems or watercourses.[1][5]
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+ Spill Management: In case of a spill, cover the material with an absorbent, non-combustible
material and place it in the chemical waste container for disposal.

Safe Handling Workflow for Caviton
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Caviton]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179058/docs#safeguarding-your-research-a-
comprehensive-guide-to-handling-caviton]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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